Cas no 24507-29-7 (3-Bromo-4-ethoxybenzoic acid)

• Product Name: 3-Bromo-4-ethoxybenzoic acid
• CAS No: 24507-29-7
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD01143606
• CID: 52523
• Update Time: 2025-09-28

3-Bromo-4-ethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-ethoxybenzoic acid
• 3-bromo-4-ethoxybenzoic acid(SALTDATA: FREE)
• 4-Aethoxy-3-brom-benzoesaeure
• 4-ethoxy-3-bromo-benzoic acid
• BAS 00705320
• 2-Methyl-m-anisoyl chloride
• ARONIS011471
• 3-Bromo-4-ethoxy-benzoic acid
• Benzoic acid,3-bromo-4-ethoxy-
• XCKMWULLKHQZIP-UHFFFAOYSA-N
• 3-bromanyl-4-ethoxy-benzoic acid
• Benzoic acid, 3-bromo-4-ethoxy-
• STL062219
• SBB009963
• BBL018989
• ST060218
• 3-Bromo-4-ethoxybenzoic acid, AldrichCPR
• X8045
• C

• MDL： MFCD01143606
• Inchi： 1S/C9H9BrO3/c1-2-13-8-4-3-6(9(11)12)5-7(8)10/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： XCKMWULLKHQZIP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1OCC

Computed Properties

• Exact Mass: 243.97400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 337.2°C at 760 mmHg
• PSA: 46.53000
• LogP: 2.54600
• Solubility: Not determined

3-Bromo-4-ethoxybenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3-Bromo-4-ethoxybenzoic acid

Introduction to 3-Bromo-4-ethoxybenzoic acid (CAS No. 24507-29-7) and Its Emerging Applications in Chemical Biology

3-Bromo-4-ethoxybenzoic acid, identified by the Chemical Abstracts Service (CAS) number 24507-29-7, is a versatile aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoic acid derivative features both a bromine substituent at the 3-position and an ethoxy group at the 4-position, which endow it with unique chemical properties and biological activities. The structural motifs of this compound make it a valuable scaffold for the development of novel bioactive molecules, particularly in the realms of drug discovery, medicinal chemistry, and synthetic organic chemistry.

The bromine atom in 3-Bromo-4-ethoxybenzoic acid serves as a crucial handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These transformations enable the introduction of diverse aryl or heteroaryl groups, expanding the compound’s utility in constructing complex molecular architectures. Additionally, the ethoxy group at the 4-position enhances solubility and metabolic stability, making it an attractive moiety for medicinal chemists seeking to optimize pharmacokinetic profiles.

Recent advancements in chemical biology have highlighted the potential of 3-Bromo-4-ethoxybenzoic acid as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating derivatives with inhibitory activity against enzymes involved in cancer metabolism and inflammation. The bromine substituent facilitates easy modification to create enzyme-specific ligands, while the ethoxy group contributes to favorable pharmacokinetic properties.

In drug discovery pipelines, 3-Bromo-4-ethoxybenzoic acid has been employed to develop novel therapeutic agents with anti-inflammatory and anticancer properties. Researchers have leveraged its scaffold to design molecules that modulate key signaling pathways, such as those involving nuclear factor kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs). The compound’s ability to undergo selective functionalization has allowed for the creation of highly potent and selective inhibitors with minimal off-target effects.

The long-tail keyword "synthetic applications of 3-Bromo-4-ethoxybenzoic acid" underscores its significance in organic synthesis. Beyond its role in medicinal chemistry, this compound serves as a key intermediate in the preparation of dyes, polymers, and advanced materials. Its aromatic core provides a stable platform for further derivatization, enabling the synthesis of conjugated polymers and organic semiconductors with applications in optoelectronics.

Emerging research also explores the use of 3-Bromo-4-ethoxybenzoic acid in computational chemistry and molecular modeling studies. Its well-defined structure makes it an ideal candidate for virtual screening and docking simulations aimed at identifying novel drug candidates. The integration of machine learning algorithms with traditional pharmacophore modeling has further enhanced its utility in predicting binding affinities and optimizing lead compounds.

The pharmacological potential of derivatives derived from 3-Bromo-4-ethoxybenzoic acid continues to be a subject of intense investigation. Preclinical studies have shown promising results with certain analogs exhibiting anti-proliferative effects on cancer cell lines while maintaining low toxicity profiles. The ability to fine-tune the electronic properties of this scaffold through strategic functionalization has opened new avenues for developing next-generation therapeutics.

In conclusion, 3-Bromo-4-ethoxybenzoic acid (CAS No. 24507-29-7) represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features, combined with its reactivity and biological relevance, make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research progresses, further applications in drug development, material science, and computational chemistry are expected to emerge, solidifying its position as a pivotal molecule in scientific innovation.